Cas no 37514-39-9 (3-Sulfanilamidoisoxazole Sodium)

• Product Name: 3-Sulfanilamidoisoxazole Sodium
• CAS No: 37514-39-9
• MF: C₉H₈N₃NaO₃S
• MW: 261.232891082764
• CID: 2095103
• Update Time: 2025-06-12

3-Sulfanilamidoisoxazole Sodium Chemical and Physical Properties

Names and Identifiers

• Sulfisozole sodium
• C9H8N3NaO3S
• O955
• Sodium 4-amino-N-3-isoxazolyl sulphanilamidate
• 921S430
• 4-Amino-N-(isoxazol-3-yl)-N-sodiobenzenesulfonamide
• sodium;(4-aminophenyl)sulfonyl-(1,2-oxazol-3-yl)azanide
• 3-Sulfanilamidoisoxazole Sodium

• Inchi： 1S/C9H8N3O3S.Na/c10-7-1-3-8(4-2-7)16(13,14)12-9-5-6-15-11-9;/h1-6H,10H2;/q-1;+1
• InChI Key： ILJOTUZCTLKWTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)([N-]C1C=CON=1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 261.018
• Monoisotopic Mass: 261.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6

Additional information on 3-Sulfanilamidoisoxazole Sodium

Comprehensive Analysis of 3-Sulfanilamidoisoxazole Sodium (CAS No. 37514-39-9): Properties, Applications, and Industry Trends

3-Sulfanilamidoisoxazole Sodium (CAS 37514-39-9), a sodium salt derivative of sulfanilamide, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the sulfonamide class, historically recognized for their antimicrobial activity. Recent studies highlight its potential as a synergistic agent in combination therapies, aligning with the growing demand for multi-target drug formulations in modern medicine.

The molecular structure of 3-Sulfanilamidoisoxazole Sodium features an isoxazole ring conjugated with a sulfonamide group, enhancing its solubility profile compared to non-ionic analogs. This characteristic makes it particularly valuable in aqueous formulation development, addressing a key challenge in drug delivery systems. Researchers are investigating its pH-dependent stability, with findings suggesting optimal performance in neutral to slightly alkaline conditions (pH 7.0-8.5).

Current applications extend beyond traditional antimicrobial uses. The compound demonstrates enzyme inhibition potential against carbonic anhydrase isoforms, sparking interest in ophthalmic solutions and diuretics development. This aligns with trending searches for "novel enzyme inhibitors" and "targeted therapy approaches" in pharmaceutical forums. Analytical methods for 3-Sulfanilamidoisoxazole Sodium quantification typically employ HPLC-UV (High Performance Liquid Chromatography with UV detection), with retention times varying between 4.2-4.8 minutes under standard C18 column conditions.

Manufacturing processes for CAS 37514-39-9 emphasize green chemistry principles, responding to industry demands for sustainable synthesis. The production typically involves a three-step synthesis from commercially available sulfanilamide precursors, with overall yields exceeding 78% in optimized conditions. Quality control specifications require ≤0.5% impurity levels, verified through LC-MS analysis.

Storage recommendations for 3-Sulfanilamidoisoxazole Sodium highlight its hygroscopic nature, necessitating desiccated conditions at 2-8°C. Stability studies indicate >24-month shelf life when protected from light and moisture, a critical consideration for pharmaceutical inventory management. These parameters address frequently searched terms like "API storage guidelines" and "compound stability testing".

Emerging research explores the compound's structure-activity relationship (SAR) through computational modeling, particularly its hydrogen bonding patterns with biological targets. This connects to popular queries about "molecular docking studies" and "drug-receptor interactions". The sodium salt form shows improved bioavailability metrics compared to its free acid counterpart, with logP values reduced by approximately 1.5 units.

Regulatory status varies by region, with 3-Sulfanilamidoisoxazole Sodium generally classified as a non-hazardous chemical under standard laboratory conditions. Safety data sheets recommend standard personal protective equipment (PPE) including nitrile gloves and safety goggles when handling the powder form. These precautions align with increasing searches for "lab safety protocols" and "chemical handling best practices".

The compound's spectroscopic fingerprints include characteristic IR absorptions at 1650 cm^-1 (C=O stretch) and 1340 cm^-1 (S=O symmetric stretch), valuable for quality verification. NMR spectra show distinctive peaks at δ 7.8 ppm (aromatic protons) and δ 4.3 ppm (isoxazole CH), frequently referenced in analytical chemistry discussions about "structural elucidation techniques".

Market analysis indicates steady growth in 3-Sulfanilamidoisoxazole Sodium demand, particularly from contract research organizations (CROs) and academic research institutions. Pricing trends reflect increasing purity requirements, with >98% pure material commanding 15-20% premiums over standard grades. This economic aspect addresses common queries about "research chemical pricing" and "bulk purchase options".

Future research directions focus on the compound's potential in combination therapies and adjuvant applications, particularly in enhancing the efficacy of existing antimicrobial agents. These developments respond to global concerns about antimicrobial resistance (AMR), a top-searched healthcare topic. The unique properties of CAS 37514-39-9 position it as a promising candidate for next-generation therapeutic formulations.